2-({8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-({8,9-Dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide (CAS: 902433-16-3) is a triazoloquinazoline derivative with the molecular formula C₂₇H₂₅N₅O₄S and a molecular weight of 515.5835 g/mol . Its structure features a triazolo[1,5-c]quinazolin core substituted with methoxy groups at positions 8 and 9, a phenyl group at position 2, and a sulfanyl-linked acetamide moiety attached to a 4-ethoxyphenyl group.
Properties
IUPAC Name |
2-[(8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N5O4S/c1-4-36-19-12-10-18(11-13-19)28-24(33)16-37-27-29-21-15-23(35-3)22(34-2)14-20(21)26-30-25(31-32(26)27)17-8-6-5-7-9-17/h5-15H,4,16H2,1-3H3,(H,28,33) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNTIDOSOZKAJLW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC(=C(C=C3C4=NC(=NN42)C5=CC=CC=C5)OC)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N5O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
515.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-({8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide is a synthetic compound notable for its potential biological activities, particularly in the field of oncology. This article reviews the compound's biological activity, including its cytotoxic effects against various cancer cell lines and its mechanism of action.
Chemical Structure and Properties
The compound has the following molecular characteristics:
| Property | Value |
|---|---|
| IUPAC Name | 2-({8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
| Molecular Formula | C27H25N5O4S |
| Molecular Weight | 515.6 g/mol |
| CAS Number | 902593-94-6 |
This structure features a triazoloquinazoline core known for its diverse biological activities, including anticancer properties.
Cytotoxicity Studies
Recent studies have evaluated the cytotoxic effects of this compound against several human cancer cell lines. The results indicated significant activity:
-
Cell Lines Tested :
- HCT116 (Colon cancer)
- MCF-7 (Breast cancer)
- HepG2 (Liver cancer)
- WRL-68 (Normal hepatic cell line)
-
Cytotoxicity Results :
The compound exhibited varying degrees of cytotoxicity with IC50 values indicating its potency against different cell lines. For instance:
| Cell Line | IC50 (μM) at 48h | IC50 (μM) at 72h |
|---|---|---|
| HCT116 | 10.72 | 5.33 |
| MCF-7 | 21.29 | Not specified |
| HepG2 | 17.48 | 7.94 |
These values suggest that the compound has a strong anticancer effect, particularly against the HCT116 cell line when compared to standard chemotherapeutic agents like doxorubicin .
The biological activity of this compound is believed to be multifaceted. It may exert its effects through:
- Inhibition of Key Enzymes : The compound shows potential as an inhibitor of various kinases and enzymes involved in cancer progression.
- Induction of Apoptosis : Preliminary data indicate that it may induce programmed cell death in cancer cells.
For example, derivatives related to this compound have been shown to inhibit Hsp90 and Topoisomerase-II with IC50 values in the nanomolar range, suggesting a robust mechanism for disrupting cancer cell proliferation .
Case Studies
In one notable study, a series of quinazoline derivatives were synthesized and tested for their anticancer properties. Among these, the specific derivative corresponding to our compound demonstrated significant inhibition against multiple cancer types with favorable selectivity over normal cells .
Comparison with Similar Compounds
Key Observations :
- Electron-Donating vs.
- Aryl Substitutions on Acetamide : The 4-ethoxyphenyl group in the target compound offers moderate lipophilicity, while the 3-chloro-4-methoxyphenyl in may improve target binding through halogen bonding .
- Amide Modifications : Replacing the aryl group with N,N-diethyl () increases hydrophobicity, which could enhance blood-brain barrier penetration but reduce aqueous solubility .
Pharmacokinetic and Physicochemical Properties
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
